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Compound of Interest

Compound Name: GW806742X hydrochloride

Cat. No.: B10824379

Application Notes and Protocols for GW806742X
Hydrochloride

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of GW806742X hydrochloride in in vitro and in vivo
studies. GW806742X hydrochloride is a potent dual inhibitor of Mixed Lineage Kinase
Domain-Like protein (MLKL) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR?2),
making it a valuable tool for investigating necroptosis and angiogenesis.[1][2][3][4][5][6]

Mechanism of Action

GW806742X hydrochloride acts as an ATP mimetic, binding to the pseudokinase domain of
MLKL with a dissociation constant (Kd) of 9.3 uM.[1][2][3][4] This interaction prevents the
downstream conformational changes required for MLKL to translocate to the plasma
membrane and execute necroptotic cell death.[1][3] Additionally, GW806742X hydrochloride
potently inhibits VEGFR2 with an IC50 of 2 nM, thereby interfering with VEGF-induced
signaling pathways that are crucial for angiogenesis.[1][3][5]

Signaling Pathways

GW806742X hydrochloride primarily modulates the necroptosis and VEGFR2 signaling
pathways.
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Necroptosis Signaling Pathway

The following diagram illustrates the canonical necroptosis pathway and the point of
intervention for GW806742X. Upon stimulation by factors like TNF-a, RIPK1 and RIPK3 form a
complex called the necrosome. RIPK3 then phosphorylates MLKL, leading to its
oligomerization and translocation to the plasma membrane, ultimately causing cell lysis.
GW806742X inhibits the function of phosphorylated MLKL.
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Caption: Necroptosis signaling pathway and inhibition by GW806742X.

VEGFR2 Signaling Pathway

The diagram below outlines the VEGFR2 signaling cascade. Binding of VEGF to VEGFR2
induces receptor dimerization and autophosphorylation, activating downstream pathways like
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the MAPK/ERK pathway, which promotes cell proliferation and survival. GW806742X directly
inhibits the kinase activity of VEGFR2.
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Caption: VEGFR2 signaling pathway and inhibition by GW806742X.

Suitable Cell Lines and Experimental Models

GW806742X hydrochloride has been validated in several cell lines and in vivo models.
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Model Type Specific Model

Application Reference

Mouse Dermal
Fibroblasts (MDFs)

Cell Line
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[1](2][3]
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(11316l
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Quantitative Data Summary

The following table summarizes the reported potency of GW806742X hydrochloride in various

assays.
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Cell
Assay . Potency Metric Value Reference
Line/System

MLKL Binding Purified protein Kd 9.3 uM [1112114]
VEGFR2

o Enzyme assay IC50 2nM [11[31[5]
Inhibition
Necroptosis
Inhibition (TSQ- MDFs IC50 <50 nM [2][3]
induced)

VEGF-induced
Proliferation HUVECs IC50 5nM [11[31[6]
Inhibition

Cell Proliferation

- K-562 IC50 1.47 uM [5]
Inhibition

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Necroptosis Induction and Inhibition Assay in MDFs

This protocol describes the induction of necroptosis in mouse dermal fibroblasts (MDFs) and
the evaluation of the inhibitory effect of GW806742X.
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(1. Seed MDFs in a 96-well plate)

!

(2. Pre-treat with GW806742X or vehicle for 1 hou)

!
(3. Induce necroptosis with TSQ (TNF-a, Smac mimetic, Q-VD-OPhD
!
G. Incubate for 24 hours)
!
G. Measure cell viability (e.g., CeIITiter-GIo®))
!
(6. Analyze data and calculate ICSCD
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(1. Seed HUVECSs in a 96-well plate and serum—starve)

!

(2. Treat with GW806742X or vehicle for 1 hou)

!

3. Stimulate with VEGF

!

4. Incubate for 48-72 hours

!

G. Measure cell proliferation (e.g., BrdU incorporationD

(6. Analyze data and calculate ICSOJ

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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